Cas no 898760-76-4 ((2,4-difluorophenyl)-[4-(1,3-dioxolan-2-yl)phenyl]methanone)

• Product Name: (2,4-difluorophenyl)-[4-(1,3-dioxolan-2-yl)phenyl]methanone
• CAS No: 898760-76-4
• MF: C₁₆H₁₂F₂O₃
• MW: 290.261491775513
• MDL: MFCD07700040
• CID: 871267
• PubChem ID: 24726744
• Update Time: 2025-11-01

(2,4-difluorophenyl)-[4-(1,3-dioxolan-2-yl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• (2,4-difluorophenyl)-[4-(1,3-dioxolan-2-yl)phenyl]methanone
• 2,4-DIFLUORO-4'-(1,3-DIOXOLAN-2-YL)BENZOPHENONE
• DTXSID00645137
• 898760-76-4
• 2-[4-(2,4-DIFLUOROBENZOYL)PHENYL]-1,3-DIOXOLANE
• MFCD07700040
• (2,4-Difluorophenyl)[4-(1,3-dioxolan-2-yl)phenyl]methanone
• AKOS016022555

• MDL： MFCD07700040
• Inchi： 1S/C16H12F2O3/c17-12-5-6-13(14(18)9-12)15(19)10-1-3-11(4-2-10)16-20-7-8-21-16/h1-6,9,16H,7-8H2
• InChI Key： CLOOHTGHKUDKKU-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C1C=CC(=CC=1)C1OCCO1)=O)F

Computed Properties

• Exact Mass: 290.07500
• Monoisotopic Mass: 290.07545056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 3.24120

Additional information on (2,4-difluorophenyl)-[4-(1,3-dioxolan-2-yl)phenyl]methanone

Comprehensive Guide to (2,4-Difluorophenyl)-[4-(1,3-Dioxolan-2-yl)Phenyl]Methanone (CAS No. 898760-76-4)

(2,4-Difluorophenyl)-[4-(1,3-dioxolan-2-yl)phenyl]methanone (CAS No. 898760-76-4) is a specialized organic compound with significant applications in pharmaceutical and material science research. This compound, featuring a difluorophenyl and dioxolan functional group, is widely studied for its unique chemical properties and potential in drug development. Researchers and industry professionals are increasingly interested in its role in medicinal chemistry and organic synthesis due to its structural versatility.

The molecular structure of (2,4-difluorophenyl)-[4-(1,3-dioxolan-2-yl)phenyl]methanone includes a benzophenone core, which is known for its stability and reactivity. The presence of fluorine atoms enhances its electronic properties, making it valuable for designing bioactive molecules. Recent studies highlight its potential in developing kinase inhibitors and antiviral agents, aligning with current trends in targeting infectious diseases and cancer therapeutics.

In the context of green chemistry, this compound has gained attention for its potential as a building block in sustainable synthesis. Researchers are exploring eco-friendly catalytic methods to produce (2,4-difluorophenyl)-[4-(1,3-dioxolan-2-yl)phenyl]methanone with minimal waste. This aligns with the growing demand for environmentally friendly chemical processes in the pharmaceutical industry.

The compound's solubility and stability under various conditions make it suitable for formulation studies. Its compatibility with common organic solvents like dimethyl sulfoxide (DMSO) and acetonitrile facilitates its use in high-throughput screening and drug discovery. Additionally, its crystalline properties are of interest in material science for developing advanced functional materials.

Market trends indicate rising demand for fluorinated compounds like (2,4-difluorophenyl)-[4-(1,3-dioxolan-2-yl)phenyl]methanone, driven by their applications in life sciences and electronics. The global focus on precision medicine and personalized therapeutics has further boosted research into structurally complex molecules, positioning this compound as a valuable candidate for future innovations.

Analytical techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are commonly employed to characterize CAS No. 898760-76-4. These methods ensure high purity and quality, critical for research and industrial applications. Recent advancements in spectroscopic analysis have improved the efficiency of studying its molecular interactions and degradation pathways.

For researchers seeking reliable suppliers of (2,4-difluorophenyl)-[4-(1,3-dioxolan-2-yl)phenyl]methanone, it is essential to verify certificates of analysis (CoA) and safety data sheets (SDS). Reputable manufacturers provide detailed documentation to ensure compliance with international standards, addressing common concerns about compound purity and handling safety.

In summary, CAS No. 898760-76-4 represents a promising compound with diverse applications in modern chemistry. Its structural features and functional groups make it a subject of ongoing research, particularly in drug discovery and material science. As the scientific community continues to explore its potential, this compound is expected to play a pivotal role in advancing innovative therapeutics and sustainable technologies.